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Compound of Interest

Compound Name: Methanesulfenylchloride

CAS No.: 5813-48-9

Cat. No.: B3191818 Get Quote

For researchers and professionals in the fast-paced world of drug development, the safe

handling and disposal of reactive chemical intermediates are paramount. Methanesulfenyl

chloride (CH₃SCl), a reactive organosulfur compound, requires meticulous attention to its

disposal to ensure laboratory safety and environmental compliance. This guide provides an in-

depth, procedural framework for the proper disposal of methanesulfenyl chloride, grounded in

established chemical safety principles.

It is critical to note that specific, standardized disposal procedures for methanesulfenyl chloride

are not widely documented in publicly available safety literature. The protocols outlined herein

are therefore based on the known reactivity of sulfenyl chlorides and the established disposal

methods for the closely related and more extensively studied compound, methanesulfonyl

chloride (CH₃SO₂Cl). Due to the reactive nature of methanesulfenyl chloride, these procedures

should be carried out by trained personnel with a thorough understanding of the associated

risks.

Immediate Safety and Handling Precautions
Methanesulfenyl chloride is expected to be a corrosive, toxic, and moisture-sensitive

substance. Proper handling in a well-ventilated chemical fume hood is mandatory.[1][2]

Mandatory Personal Protective Equipment (PPE)
Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are required.[2]
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Eye Protection: Safety goggles and a face shield must be worn to protect against splashes.

[2]

Body Protection: A chemical-resistant lab coat or apron is essential.[2]

Respiratory Protection: If there is a risk of exceeding exposure limits or if irritation is

experienced, a NIOSH/MSHA or European Standard EN 149 approved respirator should be

used.[1]

Quantitative Data Summary
The following table summarizes key safety and physical data, primarily for the surrogate

compound methanesulfonyl chloride, to provide a conservative safety margin.

Property Value Source

LD50 Oral (Rat) 250 mg/kg [1]

LD50 Dermal (Rabbit) 200 - 2000 mg/kg [1]

LC50 Inhalation (Rat) 111.7 mg/m³ (4 h) [1]

Boiling Point
161°C (literature for

methanesulfonyl chloride)
[1]

Melting Point
-32°C (for methanesulfonyl

chloride)
[1]

Flash Point
>110°C (for methanesulfonyl

chloride)
[1]

Disposal Workflow Diagram
The following diagram outlines the logical workflow for the safe disposal of methanesulfenyl

chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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